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Compound of Interest

Compound Name: Dithioformic acid

CAS No.: 4472-10-0

Cat. No.: B12793677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for

dithioformic acid (HC(S)SH), a molecule of interest in various chemical contexts, including

interstellar chemistry. Due to its inherent instability, the spectroscopic analysis of dithioformic
acid presents unique challenges. This document collates findings from gas-phase studies,

offering a summary of its mass spectrometry and infrared spectroscopic characteristics. As of

the current literature, experimental nuclear magnetic resonance (NMR) data for dithioformic
acid is not available, likely a consequence of its transient nature.

Mass Spectrometry (MS) Data
Dithioformic acid has been successfully identified in the gas phase using neutralization-

reionization mass spectrometry (NRMS).[1][2] The fragmentation pattern observed in these

studies provides a clear signature for the molecule.

Table 1: Mass Spectrometry Fragmentation of Dithioformic Acid
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m/z Assignment Origin

78 [HC(S)SH]•+ Molecular Ion

77 [C(S)SH]+ Loss of H•

45 [CHS]+ Loss of SH•

33 [SH]+ -

32 [S]•+ -

Infrared (IR) Spectroscopy Data
Gas-phase infrared spectroscopy has revealed that dithioformic acid exists as an equilibrium

mixture of two planar rotamers: a trans and a cis form.[3] The trans conformer is the more

stable of the two.[3] While low-resolution spectra have been recorded, specific experimentally

determined vibrational frequencies are not extensively tabulated in readily available literature.

The assignments have been supported by ab initio calculations.[3]

Table 2: Calculated Infrared Vibrational Frequencies for trans-Dithioformic Acid

Vibrational Mode Calculated Frequency (cm⁻¹)

ν(S-H) stretch 2580

ν(C-H) stretch 3020

ν(C=S) stretch 1060

δ(C-S-H) bend 980

δ(S-C-H) bend 880

ν(C-S) stretch 780

γ(C-H) out-of-plane bend 680

τ(C-S) torsion 450

Note: These are theoretically calculated values and may differ from experimental results. The

table presents a selection of key vibrational modes.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
A thorough review of the current scientific literature indicates a lack of experimental ¹H and ¹³C

NMR data for dithioformic acid. This is attributed to the molecule's high reactivity and

instability in the condensed phase, which precludes analysis by conventional NMR techniques.

Experimental Protocols
Synthesis of Dithioformic Acid for Spectroscopic
Analysis
For gas-phase studies, dithioformic acid has been generated through the pyrolysis of

methanetrithiol (HC(SH)₃) at 300°C.[3] This method produces a gaseous mixture containing

both the cis and trans isomers of dithioformic acid, which can then be directed into the

spectrometer for analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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